Cas no 1600848-48-3 (N-Ethylthiomorpholine-4-carboxamide)

• Product Name: N-Ethylthiomorpholine-4-carboxamide
• CAS No: 1600848-48-3
• MF: C₇H₁₄N₂OS
• MW: 174.263860225677
• CID: 5048530
• Update Time: 2025-05-20

N-Ethylthiomorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-ethylthiomorpholine-4-carboxamide
• N(C(=O)N1CCSCC1)CC
• N-Ethylthiomorpholine-4-carboxamide

• Inchi： 1S/C7H14N2OS/c1-2-8-7(10)9-3-5-11-6-4-9/h2-6H2,1H3,(H,8,10)
• InChI Key： XPLDKJZMQUJMRY-UHFFFAOYSA-N
• SMILES： S1CCN(C(NCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6

Additional information on N-Ethylthiomorpholine-4-carboxamide

N-Ethylthiomorpholine-4-carboxamide (CAS 1600848-48-3): A Comprehensive Overview

N-Ethylthiomorpholine-4-carboxamide (CAS 1600848-48-3) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, belonging to the thiomorpholine family, features a unique molecular structure combining a carboxamide group with an ethyl-substituted thiomorpholine ring. Its structural versatility makes it a valuable intermediate in drug discovery and material science applications.

The growing demand for N-Ethylthiomorpholine-4-carboxamide derivatives is driven by their potential in developing novel therapeutic agents. Researchers are particularly interested in its role as a pharmacophore in designing molecules with enhanced bioavailability and target specificity. Recent studies highlight its utility in creating central nervous system (CNS) active compounds, aligning with current trends in neurological drug development.

From a chemical perspective, N-Ethylthiomorpholine-4-carboxamide synthesis involves sophisticated organic transformations. The compound's thiomorpholine core contributes to its stability, while the ethyl carboxamide moiety offers opportunities for further functionalization. This dual functionality makes it particularly attractive for structure-activity relationship (SAR) studies in medicinal chemistry.

The pharmaceutical industry has shown increasing interest in N-Ethylthiomorpholine-4-carboxamide applications, especially in the development of small molecule therapeutics. Its molecular framework serves as an excellent scaffold for creating compounds with potential activity against various disease targets. Current research focuses on its incorporation into protein kinase inhibitors and GPCR modulators, addressing some of the most pressing medical challenges today.

Quality control of N-Ethylthiomorpholine-4-carboxamide 1600848-48-3 requires advanced analytical techniques. Modern laboratories employ HPLC purity analysis and mass spectrometry characterization to ensure compound integrity. The availability of high-purity material has become crucial for reproducibility in biological testing, reflecting the compound's growing importance in preclinical research.

Market trends indicate rising demand for N-Ethylthiomorpholine-4-carboxamide suppliers who can provide consistent quality material. Pharmaceutical companies and research institutions seek reliable sources of this building block for their drug discovery programs. The compound's versatility has positioned it as a valuable asset in the toolkit of medicinal chemists worldwide.

Environmental and safety considerations for N-Ethylthiomorpholine-4-carboxamide handling follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper chemical safety measures should always be observed during its use. Researchers appreciate its relatively stable nature compared to more reactive intermediates in organic synthesis.

The future outlook for N-Ethylthiomorpholine-4-carboxamide research appears promising, with potential applications extending beyond current pharmaceutical uses. Emerging fields such as materials science and catalysis are exploring its unique properties. As synthetic methodologies advance, we anticipate seeing more innovative applications of this versatile compound in cutting-edge scientific developments.

For researchers investigating N-Ethylthiomorpholine-4-carboxamide properties, recent computational studies have provided valuable insights into its conformational preferences and electronic characteristics. These findings assist in rational drug design efforts and help predict the compound's behavior in biological systems. The integration of computational and experimental approaches represents a powerful strategy in modern chemical research.

The global market for N-Ethylthiomorpholine-4-carboxamide CAS 1600848-48-3 continues to expand, driven by increasing R&D investments in life sciences. Specialized chemical suppliers are responding to this demand by offering custom synthesis services and bulk quantities for industrial-scale applications. This growth reflects the compound's established position as an important building block in contemporary chemical research.